
2,3-Dimethoxy-benzamidine CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dimethoxy-benzamidine

Cat. No.: B114655 Get Quote

In-Depth Technical Guide: 2,3-Dimethoxy-
benzamidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dimethoxy-benzamidine,

including its chemical properties, potential therapeutic applications, and generalized

experimental protocols. Due to the limited availability of data specific to the 2,3-isomer, this

guide also draws upon information from structurally related benzamidine derivatives to infer

potential areas of research and application.

Core Compound Data
The fundamental physicochemical properties of 2,3-Dimethoxy-benzamidine are summarized

below.
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Property Value Source

CAS Number 144650-01-1

Molecular Formula C₉H₁₂N₂O₂

Molecular Weight 180.20 g/mol Calculated

IUPAC Name

2,3-

dimethoxybenzenecarboximida

mide

Introduction to Benzamidine and its Derivatives
Benzamidine is an aromatic organic compound that serves as a foundational structure for a

wide range of derivatives with significant pharmacological applications. The core benzamidine

structure is a competitive reversible inhibitor of trypsin and other serine proteases, which are

crucial enzymes in various physiological and pathological processes. Consequently,

benzamidine and its analogues are frequently utilized in protein crystallography and as starting

points for the design of therapeutic agents.

The addition of methoxy groups to the benzene ring, as seen in 2,3-Dimethoxy-benzamidine,

can significantly modulate the compound's electronic properties, solubility, and biological

activity. These modifications are a key strategy in medicinal chemistry to enhance the potency,

selectivity, and pharmacokinetic profiles of drug candidates.

Potential Therapeutic Applications
While specific research on 2,3-Dimethoxy-benzamidine is limited, the broader class of

benzamidine and benzamide derivatives has been extensively studied for various therapeutic

applications. These areas represent promising avenues for the investigation of the 2,3-

dimethoxy isomer.

Enzyme Inhibition: As a benzamidine derivative, 2,3-Dimethoxy-benzamidine is predicted

to exhibit inhibitory activity against serine proteases. This makes it a candidate for research

in conditions where these enzymes are dysregulated, such as inflammation, cancer, and

coagulation disorders.
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Antimicrobial Activity: Various benzamidine and benzamide analogues have demonstrated

significant antibacterial and antifungal properties. Novel benzamidine derivatives have been

synthesized and shown to be effective against pathogenic bacteria, including those

implicated in periodontal disease.

Anticancer and Anti-inflammatory Potential: The benzamide scaffold is present in numerous

compounds investigated for their anti-cancer and anti-inflammatory effects. These activities

are often linked to the inhibition of specific kinases or other signaling proteins.

Drug Development Intermediate: Dimethoxy-benzamidine derivatives serve as versatile

intermediates in the synthesis of more complex pharmaceutical compounds, including those

targeting enzymes and receptors for various diseases.

Generalized Experimental Protocols
The following sections outline generalized experimental procedures for the synthesis and

biological evaluation of dimethoxy-benzamidine derivatives, based on established

methodologies for similar compounds.

Synthesis of Dimethoxy-benzamidine Hydrochloride
A common route for the synthesis of benzamidine hydrochlorides involves a multi-step process

starting from the corresponding benzonitrile.

Reaction Scheme:
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Generalized Synthesis of Dimethoxy-benzamidine HCl

2,3-Dimethoxybenzonitrile

Intermediate Imidate
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  Ammonium Salt  
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Caption: Generalized synthetic pathway for 2,3-Dimethoxy-benzamidine HCl.

Step-by-Step Protocol:

Formation of the Imino Ester Hydrochloride: 2,3-Dimethoxybenzonitrile is dissolved in

anhydrous ethanol and cooled in an ice bath. Dry hydrogen chloride gas is bubbled through

the solution until saturation. The reaction mixture is then sealed and stirred at room

temperature for an extended period (e.g., 48 hours). The solvent is evaporated under

reduced pressure to yield the crude imino ester hydrochloride.

Amination to Form Benzamidine Hydrochloride: The crude imino ester is dissolved in an

appropriate alcohol, and a source of ammonia (e.g., ammonium chloride or ammonia gas) is

added. The mixture is heated in a sealed vessel (e.g., an autoclave) at elevated

temperatures and pressures.

Purification: After the reaction, the mixture is cooled, and any unreacted starting materials

are removed by extraction. The benzamidine hydrochloride product is then separated from

inorganic salts by extraction with a hot polar solvent like acetonitrile or ethanol. The final

product can be further purified by recrystallization.
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In Vitro Antimicrobial Activity Assay (Microbroth
Dilution)
This protocol is used to determine the minimum inhibitory concentration (MIC) of the compound

against various microbial strains.

Workflow for MIC Determination

Prepare serial dilutions of
2,3-Dimethoxy-benzamidine

Inoculate with standardized
microbial suspension

Incubate under
appropriate conditions

Determine MIC by
visual inspection or
spectrophotometry

Click to download full resolution via product page

Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

Methodology:

Preparation of Compound Stock Solution: A stock solution of 2,3-Dimethoxy-benzamidine
hydrochloride is prepared in a suitable solvent (e.g., DMSO or water).

Serial Dilution: The stock solution is serially diluted in a 96-well microtiter plate containing the

appropriate microbial growth medium.
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Inoculation: Each well is inoculated with a standardized suspension of the test

microorganism.

Incubation: The plate is incubated at the optimal temperature and duration for the growth of

the microorganism.

MIC Determination: The MIC is determined as the lowest concentration of the compound that

visibly inhibits the growth of the microorganism. This can be assessed visually or by

measuring the optical density using a microplate reader.

Potential Signaling Pathways and Molecular Targets
Given the established activity of benzamidine as a serine protease inhibitor, a primary

mechanism of action for 2,3-Dimethoxy-benzamidine is likely the modulation of protease-

mediated signaling pathways.

Potential Molecular Targets of Benzamidine Derivatives
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Caption: Conceptual diagram of potential molecular targets and downstream effects.
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This diagram illustrates that 2,3-Dimethoxy-benzamidine, as a benzamidine derivative, may

interact with various molecular targets, leading to a range of cellular responses. The specific

affinity and inhibitory constants for each target would need to be determined experimentally.

Conclusion
2,3-Dimethoxy-benzamidine is a chemical entity with significant potential for further research

and development. While specific data for this isomer is not widely available, the well-

documented activities of the broader benzamidine and benzamide classes of compounds

provide a strong rationale for its investigation as a serine protease inhibitor, an antimicrobial

agent, and a scaffold for the development of novel therapeutics. The experimental protocols

and conceptual frameworks presented in this guide offer a starting point for researchers to

explore the chemical and biological properties of this promising compound.

To cite this document: BenchChem. [2,3-Dimethoxy-benzamidine CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114655#2-3-dimethoxy-benzamidine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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